N-(4'-Fluorobutyrophenone)-4-(4-chlorophenyl)pyridinium
N-(4'-Fluorobutyrophenone)-4-(4-chlorophenyl)pyridinium
Brand Name:
Vulcanchem
CAS No.:
125785-69-5
VCID:
VC20845343
InChI:
InChI=1S/C21H18ClFNO/c22-18-9-7-16(8-10-18)17-11-14-24(15-12-17)13-3-6-21(25)19-4-1-2-5-20(19)23/h1-2,4-5,7-12,14-15H,3,6,13H2/q+1
SMILES:
C1=CC=C(C(=C1)C(=O)CCC[N+]2=CC=C(C=C2)C3=CC=C(C=C3)Cl)F
Molecular Formula:
C₂₁H₁₈Cl₂FNO
Molecular Weight:
354.8 g/mol
N-(4'-Fluorobutyrophenone)-4-(4-chlorophenyl)pyridinium
CAS No.: 125785-69-5
Cat. No.: VC20845343
Molecular Formula: C₂₁H₁₈Cl₂FNO
Molecular Weight: 354.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125785-69-5 |
|---|---|
| Molecular Formula | C₂₁H₁₈Cl₂FNO |
| Molecular Weight | 354.8 g/mol |
| IUPAC Name | 4-[4-(4-chlorophenyl)pyridin-1-ium-1-yl]-1-(2-fluorophenyl)butan-1-one |
| Standard InChI | InChI=1S/C21H18ClFNO/c22-18-9-7-16(8-10-18)17-11-14-24(15-12-17)13-3-6-21(25)19-4-1-2-5-20(19)23/h1-2,4-5,7-12,14-15H,3,6,13H2/q+1 |
| Standard InChI Key | UHVGWUUALKRJCF-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)CCC[N+]2=CC=C(C=C2)C3=CC=C(C=C3)Cl)F |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)CCC[N+]2=CC=C(C=C2)C3=CC=C(C=C3)Cl)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator